Cas no 1258650-14-4 (4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride)

• Product Name: 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride
• CAS No: 1258650-14-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5053761
• Update Time: 2025-08-05

4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride
• NE42385
• 4-pyrrolidin-1-ylbenzenecarboximidamide;hydrochloride
• Z1263820360
• 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride

• Inchi： 1S/C11H15N3.ClH/c12-11(13)9-3-5-10(6-4-9)14-7-1-2-8-14;/h3-6H,1-2,7-8H2,(H3,12,13);1H
• InChI Key： VALKQTXVMFPVGJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(C(=N)N)=CC=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 53.1

Experimental Properties

• Melting Point: 306-308 °C

4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride

4-(Pyrrolidin-1-yl)benzene-1-carboximidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1258650-14-4, known as 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a benzene carboximidamide group, making it a valuable subject for both academic and industrial research. Recent studies have highlighted its potential applications in drug discovery and material science, further underscoring its importance in contemporary chemical research.

The molecular structure of 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride is composed of a benzene ring substituted with a pyrrolidine group at the para position and a carboximidamide group at the ortho position. This arrangement creates a molecule with distinct electronic and steric properties, which are critical for its reactivity and biological activity. The presence of the pyrrolidine ring introduces a degree of flexibility to the molecule, while the carboximidamide group contributes to hydrogen bonding capabilities, making it an intriguing candidate for various chemical transformations.

Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the synthesis of 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly enhance reaction efficiency, reducing both time and energy consumption. Furthermore, the application of catalytic asymmetric synthesis has opened new avenues for producing enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies.

In terms of applications, 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and analgesic agents due to its ability to modulate key inflammatory pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials.

Recent research has also focused on understanding the environmental impact of 4-(Pyrrolidin-1-yl)benzene-1-carboximidamide hydrochloride. Studies have indicated that under certain conditions, this compound can undergo biodegradation, reducing its persistence in aquatic environments. However, further investigation is required to fully assess its environmental fate and potential risks.

In conclusion, 4-(Pyrrolidin-1-yL)benzene-CarBoxImIdAmIde HydroChlorIde (CAS No. 1258650 - 14 - 4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as an important molecule in both academic and industrial settings. As research continues to unfold, it is anticipated that this compound will contribute to the development of innovative solutions in drug discovery and materials science.